Cas no 109138-03-6 (4-Pyrimidinecarboxaldehyde,2,6-diamino-)

• Product Name: 4-Pyrimidinecarboxaldehyde,2,6-diamino-
• CAS No: 109138-03-6
• MF: C₅H₆N₄O
• MW: 138.127339839935
• CID: 128301
• PubChem ID: 45080197
• Update Time: 2025-04-18

4-Pyrimidinecarboxaldehyde,2,6-diamino- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,2,6-diamino-
• 4-Pyrimidinecarboxaldehyde, 2,6-diamino- (9CI)
• 2,6-Diaminopyrimidine-4-carbaldehyde
• 109138-03-6

• Inchi： 1S/C5H6N4O/c6-4-1-3(2-10)8-5(7)9-4/h1-2H,(H4,6,7,8,9)
• InChI Key： NWKNBOINCZEWER-UHFFFAOYSA-N
• SMILES： O=CC1=CC(N)=NC(N)=N1

Computed Properties

• Exact Mass: 138.05428
• Monoisotopic Mass: 138.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.89